3-[6-(4-Ethylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-(morpholin-4-yl)propan-1-one

Specification

• Molecular Formula: C18H27N7O2
• Molecular Weight: 373.5 g/mol
• IUPAC Name: 3-[6-(4-ethylpiperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-morpholin-4-ylpropan-1-one
• Standard InChI: InChI=1S/C18H27N7O2/c1-2-22-7-9-23(10-8-22)17-4-3-15-19-20-16(25(15)21-17)5-6-18(26)24-11-13-27-14-12-24/h3-4H,2,5-14H2,1H3
• Standard InChI Key: ZUNJASZYEAMHEL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NN3C(=NN=C3CCC(=O)N4CCOCC4)C=C2

Introduction

The compound 3-[6-(4-Ethylpiperazin-1-yl)triazolo[4,3-b]pyridazin-3-yl]-1-(morpholin-4-yl)propan-1-one is a complex organic molecule featuring a triazolo[4,3-b]pyridazine moiety, a propanone group, and both piperazine and morpholine substituents. Its molecular formula is C18H27N7O2, indicating a rich nitrogen content and potential for diverse biological interactions.

Structural Features

This compound's structure includes several key components:

• Triazolo[4,3-b]pyridazine Moiety: This heterocyclic ring system is known for its potential in medicinal chemistry, particularly in kinase inhibition and other therapeutic applications.

• Piperazine Ring: Common in many pharmaceuticals, piperazine rings contribute to the compound's ability to interact with biological targets.

• Morpholine Substituent: Morpholine is another heterocyclic amine that can enhance binding affinity to certain receptors or enzymes.

• Propanone Group: This functional group adds to the compound's reactivity and potential for further chemical modification.

Synthesis

The synthesis of 3-[6-(4-Ethylpiperazin-1-yl)triazolo[4,3-b]pyridazin-3-yl]-1-(morpholin-4-yl)propan-1-one typically involves multi-step organic reactions. While specific synthetic routes are not extensively detailed in available literature, compounds with similar structures often require careful planning and execution of reactions to assemble the complex heterocyclic framework.

Biological Activity

Although specific biological activities for this compound are not well-documented, its structural features suggest potential roles as a kinase inhibitor or in other therapeutic areas. Compounds with similar triazolo[4,3-b]pyridazine scaffolds have been investigated for their ability to inhibit various kinases and other enzymes involved in disease pathways.

Comparison with Related Compounds

Compound Name	Structural Features	Biological Activity
N-cyclooctyl-3-[3-oxo-3-(1-piperidinyl)propyl]triazolo[4,3-b]pyridazin-6-amine	Triazolo[4,3-b]pyridazine core with piperidine substituent	Kinase inhibitor
1-(3,4-dihydroisoquinolin-2(1H)-yl)-3-(6-methoxytriazolo[4,3-b]pyridazin-3-yl)propan-1-one	Combines isoquinoline and triazolopyridazine	Potential drug candidate
(4-Ethylpiperazin-1-yl)[1-(triazolo[4,3-b]pyridazin-6-yl)piperidin-4-yl]methanone	Features piperazine and triazolopyridazine moieties	Potential pharmacological applications

Research Findings and Future Directions

Given the compound's complex structure and potential biological activities, further research is warranted to explore its therapeutic implications. Interaction studies, such as molecular docking and in vitro assays, would provide insights into its mechanism of action and potential applications in drug discovery.